Cas no 78843-73-9 (Isovaline, 2-hydroxy-, ethyl ester)

• Product Name: Isovaline, 2-hydroxy-, ethyl ester
• CAS No: 78843-73-9
• MF: C₇H₁₅NO₃
• MW: 161.198902368546
• CID: 553565
• Update Time: 2023-03-29

Isovaline, 2-hydroxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Isovaline, 2'-hydroxy-,ethyl ester
• DL-Isovaline,2'-hydroxy-, ethyl ester
• Isovaline, 2-hydroxy-, ethyl ester
• Isovaline, 2-hydroxy-, ethyl ester

• Inchi： 1S/C7H15NO3/c1-3-7(8,5-9)6(10)11-4-2/h9H,3-5,8H2,1-2H3/t7-/m0/s1
• InChI Key： VDWOPIAVQJFKAD-ZETCQYMHSA-N
• SMILES： C(OCC)(=O)[C@](CC)(CO)N

Computed Properties

• Exact Mass: 161.105
• Monoisotopic Mass: 161.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6A^2